Cas no 35161-15-0 (2-Cyclohexen-1-one, 4-methyl-4-propyl-)

2-Cyclohexen-1-one, 4-methyl-4-propyl- structure
35161-15-0 structure
Product Name:2-Cyclohexen-1-one, 4-methyl-4-propyl-
CAS No:35161-15-0
MF:C10H16O
MW:152.233443260193
CID:1468565
PubChem ID:317676
Update Time:2024-01-16

2-Cyclohexen-1-one, 4-methyl-4-propyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclohexen-1-one, 4-methyl-4-propyl-
    • SCHEMBL11950275
    • 35161-15-0
    • 4-methyl-4-propylcyclohex-2-enone
    • 67672-74-6
    • NSC-250974
    • DTXSID901290299
    • 4-methyl-4-n-propylcyclohexenone
    • NSC250974
    • 4-METHYL-4-PROPYL-2-CYCLOHEXEN-1-ONE, (+/-)
    • 4-Methyl-4-propyl-2-cyclohexen-1-one
    • Y3RHN2PK8F
    • 4-METHYL-4-PROPYL-2-CYCLOHEXENONE
    • DTXSID30312163
    • Inchi: 1S/C10H16O/c1-3-6-10(2)7-4-9(11)5-8-10/h4,7H,3,5-6,8H2,1-2H3
    • InChI Key: WZPGBIYWYMLIEU-UHFFFAOYSA-N
    • SMILES: O=C1C=CC(C)(CCC)CC1

Computed Properties

  • Exact Mass: 152.12018
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen